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Compound of Interest

Compound Name: 4-(Chloromethyl)benzophenone

Cat. No.: B015526

4-(Chloromethyl)benzophenone is a halogenated aromatic ketone, and its chemical structure
dictates its reactivity and hazard profile.[4][5] Understanding these properties is the foundation
for its safe handling and disposal. As a chlorinated hydrocarbon, it is subject to stringent
environmental regulations and must never be disposed of via the sanitary sewer system.[15]

Key hazards associated with this compound and its close analogs include irritation to the skin,
eyes, and respiratory system.[7][8][9] Furthermore, compounds within the benzophenone
family are noted for their potential as endocrine disruptors, and some are suspected
carcinogens, warranting a cautious approach in line with OSHA guidelines for handling
potentially carcinogenic substances.[7][11][13][14][23]
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Property Value | Description Source
Physical State Crystalline solid [5]
Molecular Formula C14H1:CIO [3]
Molecular Weight 230.69 g/mol [3]

Insoluble in water; Soluble in
Solubility dichloromethane (DCM), [5]
chloroform, DMF, DMSO.

Skin, eye, and respiratory
Primary Hazards irritant. Potential carcinogen [718191[23]

and endocrine disruptor.

) Toxic to aquatic life with long-
Environmental Hazard ]
lasting effects.

The Core Principle: Segregation and Professional
Disposal

The fundamental rule for disposing of 4-(Chloromethyl)benzophenone is that it must be
treated as hazardous chemical waste. Due to its halogenated nature, it requires specific
disposal methods, typically high-temperature incineration, to prevent the formation of toxic
byproducts and ensure complete destruction.[16][21]

Mixing chlorinated waste with non-chlorinated waste streams significantly increases disposal
costs and complexity.[2][22] Therefore, strict segregation at the point of generation is the most
critical step in this entire process.

Step-by-Step Disposal Protocol

This protocol is designed to guide the user from the moment waste is generated to the point of
collection by a certified professional.

Phase 1: At the Point of Generation - Immediate
Segregation
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The instant you generate waste containing 4-(Chloromethyl)benzophenone, whether it's
unreacted solid, a solution, or contaminated material, it must be segregated.

» Establish Designated Waste Containers: Before starting your experiment, prepare clearly
labeled, dedicated waste containers for halogenated organic waste.

e Solid Waste:

o Collect unreacted, expired, or surplus 4-(Chloromethyl)benzophenone powder in a
designated, robust container with a secure, tight-fitting lid.

o Do not mix with other solid wastes.
e Liquid Waste:

o Collect all solutions containing 4-(Chloromethyl)benzophenone in a dedicated, leak-
proof container, typically a high-density polyethylene (HDPE) or glass bottle with a screw
cap.

o Crucially, this container must be labeled "Halogenated Organic Waste."[22]
o Never pour aqueous or organic solutions of this chemical down the drain.[15]
» Contaminated Labware and Personal Protective Equipment (PPE):

o Sharps: Contaminated needles or razor blades must be placed in a designated sharps
container for hazardous chemical waste.

o Glassware: Grossly contaminated glassware should be rinsed with a minimal amount of a
suitable solvent (e.g., acetone), and the rinsate must be collected as halogenated liquid
waste. The glassware can then be washed. If it cannot be decontaminated, it must be
disposed of as solid hazardous waste.

o PPE and Consumables: Gloves, bench paper, and weigh boats with visible contamination
must be collected in a sealed bag or container labeled as solid hazardous waste.

Phase 2: Containerization and Labeling
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Proper containerization and labeling are mandated by federal and state regulations and are
essential for the safety of all personnel.

e Choose the Right Container: Use containers that are chemically compatible and in good
condition. Plastic is often preferred for its durability.[1] Ensure the container is leak-proof and
can be securely sealed.

o Label Correctly and Immediately: Affix a hazardous waste tag to the container as soon as the
first drop of waste is added.[1] The label must include:

The words "Hazardous Waste."

[¢]

The full chemical name: "4-(Chloromethyl)benzophenone" and any other components in

[e]

the waste stream.

[e]

The approximate percentages of each component.

o

The specific hazard characteristics (e.g., Irritant, Potential Carcinogen).

[¢]

The date accumulation started.

o Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except
when actively adding waste.[1][22] This prevents the release of hazardous vapors.

Phase 3: Temporary Storage in a Satellite Accumulation
Area (SAA)

Your laboratory must have a designated Satellite Accumulation Area (SAA) for the temporary
storage of hazardous waste.[1]

e Location: The SAA should be at or near the point of generation and under the control of the
laboratory personnel.

e Secondary Containment: Store waste containers in a secondary containment bin or tray to
capture any potential leaks or spills.[22]
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e Segregation: Store halogenated waste separately from other waste types like acids, bases,
and flammable non-halogenated solvents to prevent accidental mixing.

Phase 4: Arranging for Professional Disposal

Final disposal must be handled by your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor.

e Schedule a Pickup: Once a waste container is full, or if you will no longer be generating that
specific waste stream, contact your EHS office to schedule a waste pickup.[1]

o Documentation: Ensure all paperwork required by your institution is completed accurately.
The information on your hazardous waste tag is critical for the disposal company to properly
manage the waste according to EPA regulations.[2]

o Final Disposal Method: The licensed vendor will transport the waste to a permitted
Treatment, Storage, and Disposal Facility (TSDF). For chlorinated organic compounds like 4-
(Chloromethyl)benzophenone, the preferred disposal method is high-temperature
incineration, which ensures complete destruction of the hazardous components.[16][21]

Emergency Procedures for Spills and Exposure

Personal Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water. Consult a doctor.[6]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids
open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

[6](8]

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[6]

Spill Cleanup:

o Alert Personnel: Notify others in the area and evacuate if necessary.
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» Personal Protection: Wear appropriate PPE, including a lab coat, safety goggles, and
chemical-resistant gloves.

o Containment: For a small spill, cover with an inert absorbent material (e.g., vermiculite, sand,

or commercial sorbent pads).

o Collection: Carefully sweep or scoop the absorbed material into a designated hazardous
waste container.

» Decontamination: Clean the spill area with a suitable solvent and collect the cleaning
materials as hazardous waste.

» Disposal: Label the container with all its contents and manage it as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste
containing 4-(Chloromethyl)benzophenone.
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Caption: Disposal workflow for 4-(Chloromethyl)benzophenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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